Cas no 188826-32-6 (5-fluoro-3,4-dihydro-2H-1-benzopyran-4-one)

• Product Name: 5-fluoro-3,4-dihydro-2H-1-benzopyran-4-one
• CAS No: 188826-32-6
• MF: C₉H₇FO₂
• MW: 166.149086236954
• MDL: MFCD09743992
• CID: 135889
• PubChem ID: 45489795
• Update Time: 2024-10-31

5-fluoro-3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-Chromanone
• 4H-1-Benzopyran-4-one,5-fluoro-2,3-dihydro-
• 5-fluoro-2,3-dihydrochromen-4-one
• 5-Fluorochroman-4-one
• A813274
• MFCD09743992
• AS-31261
• DTXSID60670460
• SY022041
• AM20030234
• 5-fluoro-chroman-4-one
• CS-0146608
• 4H-1-Benzopyran-4-one, 5-fluoro-2,3-dihydro-
• 5-fluoro-3,4-dihydro-2H-1-benzopyran-4-one
• 188826-32-6
• 5-Fluoro-2,3-dihydro-4H-1-benzopyran-4-one
• AVJVYZBPSAQLLA-UHFFFAOYSA-N
• FT-0653058
• 5-fluorochroman-4-one;5-Fluoro-4-chromanone
• SCHEMBL769070
• AKOS006331876
• 5-FLUORO-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
• C9H7FO2
• DB-065663

• MDL： MFCD09743992
• Inchi： 1S/C9H7FO2/c10-6-2-1-3-8-9(6)7(11)4-5-12-8/h1-3H,4-5H2
• InChI Key： AVJVYZBPSAQLLA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(CCO2)=O

Computed Properties

• Exact Mass: 166.04300
• Monoisotopic Mass: 166.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.298
• Melting Point: No data available
• Boiling Point: 279.991 ℃ at 760 mmHg
• Flash Point: 119.357 °C
• Refractive Index: 1.54
• PSA: 26.30000
• LogP: 1.79090
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-fluoro-3,4-dihydro-2H-1-benzopyran-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones